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Compound of Interest

Compound Name: 6-Hydroxyquinazolin-4(3H)-one

Cat. No.: B096356 Get Quote

An In-depth Technical Guide to the Synthesis of 6-Hydroxyquinazolin-4(3H)-one

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of a reliable and well-established synthetic

pathway for 6-Hydroxyquinazolin-4(3H)-one, a crucial scaffold in medicinal chemistry and

drug development.[1] The narrative is structured to provide not only the procedural steps but

also the underlying chemical principles and rationale, ensuring a deep understanding for

researchers, scientists, and professionals in the field.

Introduction: The Significance of the Quinazolinone
Core
The quinazolin-4(3H)-one skeleton is a privileged heterocyclic scaffold due to its prevalence in

a wide array of biologically active compounds.[2] Molecules incorporating this moiety exhibit a

broad spectrum of pharmacological activities, including anticancer, anti-inflammatory,

anticonvulsant, and antimicrobial properties.[3][4][5] Specifically, the 6-hydroxy derivative

serves as a key intermediate for the synthesis of more complex drug candidates, where the

phenolic hydroxyl group offers a strategic point for further functionalization. This guide

delineates a robust, multi-step synthesis starting from readily available commercial reagents.

Retrosynthetic Analysis: A Logic-Driven Approach
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A retrosynthetic analysis of 6-hydroxyquinazolin-4(3H)-one reveals a logical and efficient

synthetic strategy. The target molecule can be disconnected to key intermediates, ultimately

leading back to simple starting materials. This approach forms the foundation of the proposed

synthetic pathway.
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Caption: Retrosynthetic analysis of 6-hydroxyquinazolin-4(3H)-one.

The Core Synthetic Pathway
The synthesis is designed as a four-step sequence that is both scalable and reproducible. It

begins with the construction of the core quinazolinone ring, followed by regioselective

functionalization to install the hydroxyl group at the C-6 position.
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Overall Synthetic Pathway

Anthranilic Acid Quinazolin-4(3H)-one

 Step 1:
 Formamide, 120°C 6-Nitroquinazolin-4(3H)-one

 Step 2:
 H2SO4, HNO3 6-Aminoquinazolin-4(3H)-one

 Step 3:
 SnCl2·2H2O, HCl 6-Hydroxyquinazolin-4(3H)-one

 Step 4:
 1) NaNO2, H2SO4

 2) H2O, Δ 

Mechanism: Electrophilic Nitration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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